Cas no 17651-38-6 (5-phenylpent-4-ene-1-thiol)

• Product Name: 5-phenylpent-4-ene-1-thiol
• CAS No: 17651-38-6
• MF: C₁₁H₁₄S
• MW: 178.293861865997
• CID: 6249099
• PubChem ID: 88698968
• Update Time: 2025-05-20

5-phenylpent-4-ene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 5-phenylpent-4-ene-1-thiol
• EN300-1860605
• SCHEMBL10961972
• 17651-38-6

• Inchi： 1S/C11H14S/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1,3-5,7-9,12H,2,6,10H2/b9-5+
• InChI Key： DPLZVXKVYJCBJS-WEVVVXLNSA-N
• SMILES： SCCC/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 178.08162162g/mol
• Monoisotopic Mass: 178.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 5-phenylpent-4-ene-1-thiol

5-Phenylpent-4-ene-1-thiol (CAS No. 17651-38-6): A Versatile Sulfur-Containing Compound in Modern Chemistry

5-Phenylpent-4-ene-1-thiol (CAS No. 17651-38-6) is an organosulfur compound with a unique structure combining a phenyl group, a pentene backbone, and a thiol functional group. This compound has garnered significant attention in recent years due to its potential applications in flavor chemistry, material science, and pharmaceutical intermediates. Its molecular formula, C₁₁H₁₂S, highlights its compact yet reactive nature, making it a valuable building block for synthetic chemists.

The thiol group (-SH) in 5-phenylpent-4-ene-1-thiol is particularly noteworthy, as it contributes to the compound's ability to form strong bonds with metals and other organic molecules. This property is exploited in catalysis and surface modification, where sulfur-containing compounds play a pivotal role. Researchers are increasingly exploring its use in green chemistry initiatives, aligning with the global push for sustainable and eco-friendly synthetic methods.

In the realm of flavor and fragrance, 5-phenylpent-4-ene-1-thiol is studied for its potential to contribute to complex aroma profiles. Its structure suggests it could mimic or enhance natural flavors, a topic of high interest in the food and beverage industry. Consumers today are more curious than ever about "clean label" ingredients and "natural flavor enhancers," making this compound a subject of ongoing research.

From a synthetic chemistry perspective, the CAS No. 17651-38-6 compound offers versatility. Its double bond and thiol group allow for diverse reactions, including Michael additions, thiol-ene click chemistry, and polymer functionalization. These reactions are critical in developing advanced materials, such as self-healing polymers and bio-compatible coatings, which are trending topics in material science forums and academic discussions.

The compound's stability and reactivity balance also make it a candidate for drug discovery. While not a drug itself, 5-phenylpent-4-ene-1-thiol can serve as a precursor or intermediate in synthesizing more complex molecules. This aligns with the pharmaceutical industry's focus on high-efficiency synthesis and cost-effective production, two frequently searched terms in AI-driven chemical databases.

Safety and handling of 5-phenylpent-4-ene-1-thiol are often discussed in research papers. Although it is not classified as hazardous under standard regulations, proper storage away from oxidizers is recommended due to the thiol group's reactivity. This precautionary note resonates with laboratories prioritizing chemical safety protocols and risk mitigation, topics frequently queried in search engines by professionals.

In summary, 5-phenylpent-4-ene-1-thiol (CAS No. 17651-38-6) is a multifaceted compound with growing relevance across industries. Its applications in flavor science, material engineering, and pharmaceutical research underscore its importance. As the scientific community continues to explore sustainable and innovative chemistry, compounds like this will remain at the forefront of discovery.